N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C24H24N6O2/c1-16-9-11-29(12-10-16)24-27-22(26-17-7-8-20-21(13-17)32-15-31-20)19-14-25-30(23(19)28-24)18-5-3-2-4-6-18/h2-8,13-14,16H,9-12,15H2,1H3,(H,26,27,28)
• InChI Key: YJPJZOWJJWYOPH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=C3C=NN(C3=N2)C4=CC=CC=C4)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and structural characterization of pyrazolo and pyrimidine derivatives, including N-(1,3-benzodioxol-5-yl)-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Studies describe the reaction processes, identification by various spectroscopic methods (FT-IR, UV-visible, NMR spectroscopy, and mass spectroscopy), and crystallography to understand the geometric parameters and molecular structure of such compounds. These foundational studies are crucial for developing compounds with specific biological or material properties (Titi et al., 2020).

Antimicrobial and Anticancer Activities

Several studies have evaluated the antimicrobial and anticancer activities of pyrazolo and pyrimidine derivatives. These compounds have shown potential against various microbial strains and cancer cell lines, indicating their significance in the development of new therapeutic agents. For example, research has identified compounds with potent antimicrobial effects against specific bacteria and fungi, and anticancer activities against breast cancer, among others. These findings underline the potential of this compound derivatives in medicinal chemistry for the treatment of infectious diseases and cancer (El‐Wahab et al., 2015; El-Sawy et al., 2013).

Material Science Applications

The compound and its derivatives have also been explored for applications in materials science, such as antimicrobial coatings and additives for surface coatings and printing inks. These studies highlight the potential of incorporating these compounds into various materials to enhance their antimicrobial properties, offering promising applications in the development of hygienic surfaces and materials (Asegbeloyin et al., 2014).